ent-3Beta-Angeloyloxykaur-16-en-19-oic acid
Overview
Description
“ent-3Beta-Angeloyloxykaur-16-en-19-oic acid” is a natural chemical compound extracted from the herbs of Wedelia trilobata . It is a type of compound known as Diterpenoids . The compound has a molecular formula of C25H36O4 and a molecular weight of 400.6 g/mol .
Molecular Structure Analysis
The IUPAC name for the compound is (1S,4S,5S,6R,9S,10R,13R)-5,9-dimethyl-6-[(Z)-2-methylbut-2-enoyl]oxy-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid . The compound’s structure is confirmed by NMR .Physical And Chemical Properties Analysis
The compound is a powder . . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
Source and Basic Information
“ent-3Beta-Angeloyloxykaur-16-en-19-oic acid” is a type of diterpenoid, specifically a kaurane . It is found in the herb Sphagneticola trilobata . The compound has a molecular formula of C25H36O4 and a molecular weight of 400.6 g/mol .
Potential Anti-Melanogenic Properties
One of the most promising areas of research for “ent-3Beta-Angeloyloxykaur-16-en-19-oic acid” is its potential anti-melanogenic properties . This means it could potentially be used to suppress pigmentation, which could have applications in the treatment of hyperpigmentation disorders or in the development of skin-whitening products .
Potential Anti-Inflammatory Properties
The plant from which “ent-3Beta-Angeloyloxykaur-16-en-19-oic acid” is derived, Sphagneticola trilobata, is used as a folk remedy for inflammatory disorders such as hepatitis and pneumonia . This suggests that “ent-3Beta-Angeloyloxykaur-16-en-19-oic acid” may be the ingredient responsible for the medicinal properties of this plant .
Potential Anti-Cancer Properties
While not directly linked to “ent-3Beta-Angeloyloxykaur-16-en-19-oic acid”, similar compounds such as “ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid” have been proposed to have anti-cancer properties . This suggests that “ent-3Beta-Angeloyloxykaur-16-en-19-oic acid” may also have potential anti-cancer applications, but further research is needed to confirm this.
properties
IUPAC Name |
(1S,4S,5S,6R,9S,10R,13R)-5,9-dimethyl-6-[(Z)-2-methylbut-2-enoyl]oxy-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H36O4/c1-6-15(2)21(26)29-20-10-11-23(4)18(24(20,5)22(27)28)9-12-25-13-16(3)17(14-25)7-8-19(23)25/h6,17-20H,3,7-14H2,1-2,4-5H3,(H,27,28)/b15-6-/t17-,18+,19+,20-,23-,24+,25-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCVOJPQEMAKKFV-TXPCZTDQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)C(=O)OC1CCC2(C3CCC4CC3(CCC2C1(C)C(=O)O)CC4=C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(/C)\C(=O)O[C@@H]1CC[C@]2([C@@H]3CC[C@@H]4C[C@@]3(CC[C@@H]2[C@]1(C)C(=O)O)CC4=C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H36O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ent-3Beta-Angeloyloxykaur-16-en-19-oic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[Bis(phenylmethyl)amino]-1,3-propanediol Diethyl Ester](/img/no-structure.png)